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Compound of Interest

Compound Name: 4-Acetylbenzaldehyde

Cat. No.: B1276866 Get Quote

This guide provides comprehensive safety information for 4-Acetylbenzaldehyde (CAS No.

3457-45-2), intended for researchers, scientists, and professionals in drug development. It

covers physical and chemical properties, hazard identification, handling procedures, and

emergency measures.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Acetylbenzaldehyde is presented

below. This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Reference

Molecular Formula C₉H₈O₂ [1][2][3]

Molecular Weight 148.16 g/mol [1][2][3][4]

Appearance

White or Colorless to Light

yellow powder to lump to clear

liquid

[5]

Melting Point 33-36 °C (lit.) [1][4][6]

Boiling Point 286.4 ± 23.0 °C at 760 mmHg [1]

Density 1.1 ± 0.1 g/cm³ [1]

Flash Point 106.6 ± 19.6 °C [1]

Vapor Pressure 0.0 ± 0.6 mmHg at 25°C [1]

Solubility No data available

LogP 1.52 [1]

Hazard Identification and Safety Precautions
While some safety data sheets indicate that no comprehensive hazard classification is

available for 4-Acetylbenzaldehyde, it is crucial to handle it with care, following standard

laboratory safety protocols.[7] Personal protective equipment (PPE) should always be used.

Personal Protective Equipment (PPE) Recommendations:
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Protection Type Specification Reference

Eye/Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH)

[7]

Skin Protection

Chemical impermeable gloves,

fire/flame resistant and

impervious clothing

[7]

Respiratory Protection
Dust mask type N95 (US) or

equivalent

Emergency Procedures and First-Aid Measures
In the event of exposure or an accident, immediate and appropriate action is critical. The

following diagram outlines the recommended first-aid procedures.
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Exposure Route

First-Aid Action

Inhalation Move to fresh air

Skin Contact Wash with soap and water

Eye Contact Rinse immediately with
 plenty of water for at least 15 mins

Ingestion Clean mouth with water and
 drink plenty of water afterwards

If breathing is difficult,
 give oxygen

If not breathing, give
 artificial respiration

Seek medical attention

if irritation persists

Click to download full resolution via product page

First-aid measures for 4-Acetylbenzaldehyde exposure.

Firefighting Measures
In case of a fire involving 4-Acetylbenzaldehyde, specific extinguishing media and protective

actions are required.
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Suitable Extinguishing Media Protective Actions for Firefighters

Fire Involving
4-Acetylbenzaldehyde

Dry Chemical Carbon Dioxide Alcohol-Resistant Foam Wear self-contained
breathing apparatus (SCBA) Wear full protective gear

Click to download full resolution via product page

Recommended firefighting measures for 4-Acetylbenzaldehyde.

Accidental Release Measures
Proper containment and cleanup of spills are necessary to prevent environmental

contamination and personnel exposure.
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Spill Occurs

Ensure adequate ventilation Remove all sources of ignition Evacuate personnel to safe areas Wear Personal Protective Equipment
(gloves, goggles, respirator)

Contain spillage

Collect with spark-proof tools or
inert absorbent material Prevent entry into drains

Place in suitable, closed containers
for disposal

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling

Proper Storage

Use in a well-ventilated area

Avoid contact with skin, eyes, and clothing

Keep away from ignition sources

Wear appropriate PPE

Keep container tightly closed

Store in a cool, dry, well-ventilated place

Store under inert gas (e.g., Nitrogen)

Store away from incompatible materials

End: Safe Use

Start: Receiving Chemical
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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